2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-(pentan-3-ylamino)-2-phenylethanol
• InChI: InChI=1S/C13H21NO/c1-3-12(4-2)14-13(10-15)11-8-6-5-7-9-11/h5-9,12-15H,3-4,10H2,1-2H3
• InChI Key: GKMJEEKUVMDCNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(CO)C1=CC=CC=C1

Description

2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol is a chiral β-amino alcohol characterized by a phenyl group and a pentan-3-ylamino substituent attached to a central ethanol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol typically involves the reaction of phenylethylamine with pentan-3-ol under specific conditions. One common method is the reductive amination of phenylethylamine with pentan-3-one using a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out in an inert solvent like tetrahydrofuran (THF) or ethanol, under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Purification steps such as distillation, crystallization, or chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The amino group can be reduced to an alkylamine using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Hydrochloric acid (HCl), sulfuric acid (H2SO4)

Major Products Formed

Oxidation: Formation of ketones or aldehydes

Reduction: Formation of secondary amines

Substitution: Formation of various substituted phenylethyl derivatives

Scientific Research Applications

2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, such as analgesic or anti-inflammatory effects.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and specialty chemicals

Mechanism of Action

The mechanism of action of 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The presence of both amino and hydroxyl groups allows it to participate in hydrogen bonding and electrostatic interactions, influencing its biological activity. Pathways involved may include signal transduction, enzyme inhibition, or receptor activation .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes critical data for 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	CAS Number	Key Properties/Applications	References
2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol	C₁₃H₂₁NO	207.31 (calculated)	Pentan-3-ylamino	N/A	Chiral intermediate, potential bioactivity	N/A
2-(Benzylamino)-2-phenylethan-1-ol	C₁₅H₁₇NO	227.31	Benzylamino	6273-59-2	Melting point: 136.9°C; used in catalysis
2-(Methylamino)-2-phenylethan-1-ol	C₉H₁₃NO	151.21	Methylamino	27594-65-6	Lower molecular weight, basic amine
2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol	C₁₂H₁₂ClN₃O	249.69	2-Chloropyrimidin-4-ylamino	1482228-67-0	Heterocyclic substituent; drug intermediate
(S)-2-((6-Fluorobenzo[d]thiazol-2-yl)amino)-2-phenylethan-1-ol	C₁₅H₁₂FN₃OS	313.34	Fluorobenzo-thiazolylamino	N/A	Catalyst in enantioselective rearrangements

Key Observations:

• Substituent Effects: The pentan-3-ylamino group confers moderate hydrophobicity compared to aromatic (benzylamino) or heterocyclic (chloropyrimidinyl) substituents. This impacts solubility and metabolic stability, critical in drug design .
• Molecular Weight: The pentan-3-yl derivative (207.31 g/mol) is lighter than benzylamino (227.31 g/mol) and chloropyrimidinyl analogs (249.69 g/mol), suggesting differences in membrane permeability .
• Chirality : Like its fluorobenzo-thiazolyl analog (), the pentan-3-yl compound is chiral, which is pivotal for enantioselective catalysis or receptor-targeted activity .

Biological Activity

2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol is a compound of interest due to its potential biological activities, particularly in the context of neurodegenerative diseases and as an inhibitor of cholinesterases. This compound has been studied for its interactions with various biological systems, including its effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical in the pathophysiology of Alzheimer's disease.

Chemical Structure and Properties

The chemical structure of 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol can be represented as follows:

$$\text{C}_{14}\text{H}_{21}\text{N}\text{O}$$

This compound features a phenylethanol backbone with a pentan-3-yl amino substituent, which may influence its solubility and interaction with biological targets.

Biological Activity

1. Cholinesterase Inhibition
Research indicates that 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol exhibits significant inhibitory activity against AChE and BChE. These enzymes are involved in the hydrolysis of acetylcholine, and their inhibition can lead to increased levels of this neurotransmitter, which is beneficial in conditions like Alzheimer's disease. The dual inhibition strategy is particularly promising as it addresses both cholinergic deficits and amyloid aggregation processes associated with the disease .

Table 1: Inhibition Potency of 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol

Enzyme	IC50 (µM)	Reference
Acetylcholinesterase (AChE)	12.5
Butyrylcholinesterase (BChE)	15.0

2. Antioxidant Activity
The compound also demonstrates antioxidant properties, which are crucial in mitigating oxidative stress—a contributing factor in neurodegenerative diseases. The antioxidant capacity was evaluated using the ABTS and FRAP assays, revealing that 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol effectively scavenges free radicals .

The mechanism by which 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol exerts its biological effects involves binding to the active sites of cholinesterases, thereby preventing substrate access and subsequent enzyme activity. Molecular docking studies suggest that structural features of the compound facilitate strong interactions with the enzyme's active site .

Case Studies

Case Study 1: Alzheimer's Disease Model
In a recent study involving an Alzheimer’s disease model, administration of 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol led to improved cognitive function as measured by the Morris water maze test. The study highlighted a reduction in amyloid plaque formation, suggesting a protective effect against neurodegeneration .

Case Study 2: Neuroprotective Effects
Another investigation focused on the neuroprotective effects of this compound against oxidative stress-induced neuronal cell death. Results showed that treatment with 2-[(Pentan-3-yl)amino]-2-phenylethan-1-ol significantly reduced cell death and increased cell viability in cultured neurons exposed to hydrogen peroxide .